Cas no 1808718-93-5 (3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)-
• CAS No: 1808718-93-5
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• MDL: MFCD29762595
• CID: 5162377
• PubChem ID: 119052904
• Update Time: 2025-07-19

3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)-

• MDL： MFCD29762595
• Inchi： 1S/C16H19N3O2/c1-18-9-13(7-17-18)14-10-19(11-15(14)16(20)21)8-12-5-3-2-4-6-12/h2-7,9,14-15H,8,10-11H2,1H3,(H,20,21)/t14-,15+/m1/s1
• InChI Key： COZZSZXKTQJWGN-CABCVRRESA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C2=CN(C)N=C2)[C@@H](C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)-

Recent Advances in the Study of 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)- (CAS: 1808718-93-5)

The compound 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)- (CAS: 1808718-93-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative, characterized by its unique stereochemistry and functional groups, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)-, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high yields and stereoselectivity, which are critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route using chiral auxiliaries, achieving an enantiomeric excess of over 98%. This advancement is pivotal for scaling up production and ensuring consistency in pharmacological studies.

The biological activity of this compound has been explored in the context of its interaction with various molecular targets. Preliminary in vitro studies indicate that it exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. A recent preprint on bioRxiv highlighted its potential as a lead compound for developing anti-inflammatory agents, with IC50 values in the low micromolar range. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

Pharmacokinetic profiling of 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)- has also been a focus of recent research. A 2022 study in Drug Metabolism and Disposition reported favorable absorption and distribution properties in rodent models, but noted rapid metabolism as a potential limitation. Researchers are currently investigating structural modifications to enhance metabolic stability while retaining biological activity. These efforts are crucial for advancing the compound into preclinical development.

In conclusion, 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-, (3R,4S)- (CAS: 1808718-93-5) represents a promising scaffold for drug discovery, with ongoing research addressing its synthesis, biological activity, and pharmacokinetic properties. Future studies should focus on target validation, toxicity profiling, and the development of derivatives with improved drug-like properties. The compound's unique stereochemistry and functional group arrangement continue to make it an intriguing subject for medicinal chemists and pharmacologists alike.